4-isopropoxy-N-(5-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: N-[5-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C18H22N4O3S2/c1-12(2)25-14-7-5-13(6-8-14)16(24)19-17-20-21-18(27-17)26-11-15(23)22-9-3-4-10-22/h5-8,12H,3-4,9-11H2,1-2H3,(H,19,20,24)
• InChI Key: RTVVAQMRFWLXNK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)NC2=NN=C(S2)SCC(=O)N3CCCC3
• Molecular Formula: C18H22N4O3S2
• Molecular Weight: 406.5 g/mol

Description

4-isopropoxy-N-(5-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C18H22N4O3S2 and its molecular weight is 406.52. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Biological Activity

• Thiophenylhydrazonoacetates in Heterocyclic Synthesis : Research indicates the synthesis of heterocycles, such as pyrazole, isoxazole, and pyrimidine derivatives, from thiophenylhydrazonoacetates. These compounds have potential applications in medicinal chemistry due to their diverse biological activities (Mohareb et al., 2004).

• Antimycobacterial Activity of Substituted Isosteres : Pyridines and pyrazines substituted with thiadiazole moieties have been synthesized and tested against Mycobacterium tuberculosis, showcasing their antimycobacterial properties. This research suggests potential therapeutic applications of thiadiazole derivatives in treating tuberculosis (Gezginci et al., 1998).

Synthesis and Evaluation of Novel Heterocycles

• Synthesis of Novel Heterocycles for Insecticidal Activity : Derivatives incorporating a thiadiazole moiety have been synthesized and assessed for their insecticidal efficacy against the cotton leafworm, indicating the potential for agricultural applications (Fadda et al., 2017).

• Design and Synthesis of GyrB Inhibitors : Thiazole-aminopiperidine hybrid analogues have been explored for their inhibitory activity against Mycobacterium tuberculosis GyrB ATPase, demonstrating their potential as antituberculosis agents (Jeankumar et al., 2013).

Chemical Synthesis and Potential Applications

• Microwave-Assisted Synthesis of Pyrido[3,2-f][1,4]thiazepines : The use of microwave-assisted synthesis for novel pyrido[3,2-f][1,4]thiazepines demonstrates advancements in synthetic methodologies, potentially leading to more efficient production of such compounds for further research and application (Faty et al., 2011).

Mechanism of Action

Indole Derivatives

The compound contains an indole nucleus, which is found in many important synthetic drug molecules . Indole derivatives possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Pyrrolidine Derivatives

The compound also contains a pyrrolidine ring. Pyrrolidine is a five-membered heterocyclic moiety that is widely used by medicinal chemists to obtain compounds for the treatment of human diseases . It has been found in many bioactive molecules with target selectivity .